Cas no 6960-51-6 (2,3,4,5,6-pentahydroxyhexanoic Acid, Tetradecan-1-amine)
6960-51-6 structure
Product Name:2,3,4,5,6-pentahydroxyhexanoic Acid, Tetradecan-1-amine
CAS No:6960-51-6
MF:C20H43NO7
MW:409.557927370071
CID:973911
PubChem ID:236990
Update Time:2025-04-19
2,3,4,5,6-pentahydroxyhexanoic Acid, Tetradecan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 2,3,4,5,6-pentahydroxyhexanoic Acid, Tetradecan-1-amine
- Tetradecan-1-amine--hexonic acid (1/1)
- NSC-40147
- 6960-51-6
- DTXSID40989688
- NSC40147
-
- Inchi: 1S/C14H31N.C6H12O7/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15;7-1-2(8)3(9)4(10)5(11)6(12)13/h2-15H2,1H3;2-5,7-11H,1H2,(H,12,13)
- InChI Key: BOESTNYOLIDOAZ-UHFFFAOYSA-N
- SMILES: OC(C(CO)O)C(C(C(=O)O)O)O.NCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 409.30409
- Monoisotopic Mass: 409.304
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 28
- Rotatable Bond Count: 17
- Complexity: 272
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 165Ų
Experimental Properties
- Boiling Point: 291.9°C at 760 mmHg
- Flash Point: 120.2°C
- PSA: 164.47
- LogP: 1.85340
2,3,4,5,6-pentahydroxyhexanoic Acid, Tetradecan-1-amine Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
6960-51-6 (2,3,4,5,6-pentahydroxyhexanoic Acid, Tetradecan-1-amine) Related Products
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